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(R)-5-Hydroxymethyl Tolterodine

Formate

CAS No.: 380636-49-7

Cat. No.: B586286

Get Quote

Executive Summary
(R)-5-Hydroxymethyl Tolterodine (5-HMT), also known as Desfesoterodine or PNU-200577, is

the primary pharmacologically active metabolite of both Tolterodine and Fesoterodine.[1][2]

While often isolated as a fumarate or tartrate salt in drug product formulations, the Formate salt

is frequently encountered in early-stage discovery and bioanalytical workflows, particularly

following reverse-phase HPLC purification using formic acid modifiers.[1]

This guide provides a definitive technical framework for the structural validation of (R)-5-HMT

Formate. Unlike generic spectral lists, this document focuses on the causality of spectral

features, distinguishing the active pharmaceutical ingredient (API) from its counter-ion and

common congeners.

Chemical Context & Structural Logic[1]
To interpret the NMR data accurately, one must deconstruct the molecule into its magnetically

distinct spin systems. (R)-5-HMT differs from Tolterodine by a single oxidation at the 5-methyl

position of the phenolic ring, converting it to a hydroxymethyl group.[1]
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Structural Components[1][3]
Moiety A (The Chiral Core): A benzylic methine proton at the chiral center (

position relative to the amine).

Moiety B (The Amine): A diisopropylamine group. In chiral environments, the methyl groups

of the isopropyl chains often appear diastereotopic (magnetically non-equivalent).

Moiety C (The Phenolic Ring): A 1,2,4-trisubstituted benzene ring containing the diagnostic

hydroxymethyl group.[1]

Moiety D (The Counter-ion): Formate (

), appearing as a distinct singlet downfield.[1]

Visualization of Metabolic Pathway & Structure
The following diagram illustrates the relationship between the prodrugs and the specific analyte

in question.
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Figure 1: Generation of 5-HMT Formate from parent compounds via metabolic and analytical

pathways.[1]

Experimental Protocol
Reliable NMR data requires strict adherence to sample preparation protocols to prevent pH-

induced shifting or aggregation.[1]

Sample Preparation[1][4]
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Solvent Selection:Methanol-d4 (MeOD) is the preferred solvent for the formate salt. It

ensures full solubility and sharp lines.

Note: In MeOD, hydroxyl protons (phenolic -OH and hydroxymethyl -OH) exchange with

deuterium and will not be visible.[1]

Alternative: Use DMSO-d6 if observation of the labile -OH protons is required for structural

confirmation.[1]

Concentration: 5–10 mg of sample in 0.6 mL solvent.

Reference: Residual solvent peak (MeOD center pentet:

3.31 ppm,

49.0 ppm).[1]

Acquisition Parameters (400 MHz or higher)
Temperature: 298 K (25°C).

Pulse Sequence:

1H: Standard zg30 (30° pulse angle) to ensure accurate integration of the formate

counter-ion relative to the drug.

13C: Proton-decoupled zgpg30.[1]

Relaxation Delay (D1): Set to

seconds to allow full relaxation of the formate proton (which often has a long T1), ensuring
accurate stoichiometry calculations.

Spectral Assignments
The following data represents the characteristic shifts observed for (R)-5-HMT Formate in

Methanol-d4.

1H NMR Data (400 MHz, MeOD)
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Position /
Moiety

Shift (

, ppm)
Multiplicity Integral

Diagnostic
Notes

Formate

Counter-ion
8.52 s 1H

Critical for salt

confirmation.

Sharp singlet.

Aromatic

(Phenyl)
7.15 – 7.35 m 5H

Overlapping

signals from the

unsubstituted

phenyl ring.

Aromatic

(Phenol)
7.05

d (

Hz)
1H

Position 6 (ortho

to alkyl, meta to

OH).

Aromatic

(Phenol)
6.95

dd (

Hz)
1H

Position 4 (para

to OH).

Aromatic

(Phenol)
6.72

d (

Hz)
1H

Position 3 (ortho

to OH). Upfield

due to OH

shielding.

Hydroxymethyl 4.52 s 2H

Key differentiator

from Tolterodine.

(Tolterodine has -

CH3 here at ~2.2

ppm).[1]

Benzylic (Chiral) 4.05
t (

Hz)
1H

The chiral center

(

).

Isopropyl

Methines
3.55 m 2H

Broadened due

to steric rotation

barriers.[1]

Ethyl Linker 2.80 – 3.00 m 2H protons.[1]
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Ethyl Linker 2.35 – 2.50 m 2H protons.[1]

Isopropyl

Methyls
1.15 – 1.25 dd/m 12H

Often appear as

two sets of

doublets due to

chirality.[1]

13C NMR Data (100 MHz, MeOD)

Carbon Type
Shift (

, ppm)
Assignment Logic

Formate C=O 168.5 Diagnostic Anion Peak.

Phenolic C-OH 156.2 Deshielded ipso-carbon.[1]

Aromatic Quaternary 144.5, 133.0 Bridgehead carbons.[1]

Aromatic CH 126.0 – 130.0
Phenyl and Phenol ring CH

signals.[1]

Hydroxymethyl 64.8
Diagnostic

peak.

Amine Methines 56.5 Isopropyl CH.[1]

Linker 48.5 Adjacent to nitrogen.[1]

Benzylic CH 45.2 Chiral center.[1]

Linker 34.5 Beta to amine.[1]

Methyls 18.5, 19.2

Isopropyl methyls

(diastereotopic splitting often

visible).[1]

Analytical Logic & Validation
The "Formate" Verification
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In drug development, distinguishing between a trace impurity of formic acid and a

stoichiometric formate salt is vital.

Protocol: Integrate the benzylic proton (1H at ~4.05 ppm) against the formate singlet (8.52

ppm).

Acceptance Criteria: A molar ratio of 1:1 (

) confirms the Mono-formate salt. A ratio significantly

implies residual solvent;

implies excess acid or bis-salt formation (rare).[1]

Stereochemical Confirmation (R vs S)
NMR alone is achiral. To confirm the (R)-enantiomer status (which is the active eutomer), you

must use one of two methods:

Chiral HPLC (Preferred): Comparison against a known (R)-standard.[1]

Chiral Solvating Agents (NMR): Addition of (R)-(-)-1,1'-Binaphthyl-2,2'-diyl

hydrogenphosphate to the NMR tube. This will cause "splitting" of the isopropyl methyl

signals if the sample is racemic. A pure (R)-sample will show shifted, but singlet (non-split)

methyl populations relative to the racemate.[1]

Diagnostic Workflow
The following Graphviz diagram outlines the logic flow for validating the sample identity.
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Figure 2: Logical decision tree for NMR validation of 5-HMT Formate.

Common Impurities & Artifacts
When analyzing 5-HMT Formate, be vigilant for these common issues:

Tolterodine (Parent): Look for a singlet at 2.2 ppm (Ar-CH3).[1] If present, the hydroxylation

was incomplete.[1]
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Fesoterodine (Prodrug): Look for an isopropyl ester multiplet at ~4.9 ppm and isobutyryl

methyls.

Ethyl Formate: If ethanol was used in processing, formic acid can esterify.[1] Look for a

quartet at 4.2 ppm and triplet at 1.3 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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